Cas no 1147-29-1 (columbianetin)

• Product Name: columbianetin
• CAS No: 1147-29-1
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 93332
• PubChem ID: 150888
• Update Time: 2025-09-19

columbianetin Chemical and Physical Properties

Names and Identifiers

• columbianetin
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-
• 8-(2-hydroxypropan-2-yl)-8,9-dihydrofuro[2,3-h]chromen-2-one
• CS-0032059
• NS00097407
• CHEBI:59948
• SCHEMBL50251
• 1147-29-1
• 52842-47-4
• HY-N5003
• 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-2H-furo[2,3-h]1-benzopyran-2-one
• 8-(2-hydroxypropan-2-yl)-8,9-dihydro-2H-furo[2,3-h]chromen-2-one
• (+-)-columbianetin
• AKOS027324052
• Dihydrooroselol
• CHEMBL155115
• FT-0665159
• HMS3352J21
• 8-(1-hydroxy-1-methyl-ethyl)-8,9-dihydrofuro[2,3-h]chromen-2-one
• Q27126979
• DTXSID60921469
• 8-(2-Hydroxypropan-2-yl)-8,9-dihydro-2H-furo[2,3-h][1]benzopyran-2-one
• 8-(1-Hydroxy-1-methyl-ethyl)-8,9-dihydro-furo[2,3-h]chromen-2-one

• Inchi： 1S/C14H14O4/c1-14(2,16)11-7-9-10(17-11)5-3-8-4-6-12(15)18-13(8)9/h3-6,11,16H,7H2,1-2H3
• InChI Key： YRAQEMCYCSSHJG-UHFFFAOYSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2CC1C(C)(C)O

Computed Properties

• Exact Mass: 246.089
• Monoisotopic Mass: 246.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.0±45.0 °C at 760 mmHg
• Flash Point: 171.9±22.2 °C
• Refractive Index: 1.61
• PSA: 59.67000
• LogP: 1.86740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

columbianetin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins